Cas no 17351-34-7 (ω-Pentadecenoic Acid)

• Product Name: ω-Pentadecenoic Acid
• CAS No: 17351-34-7
• Molecular Formula: C₁₅H₂₈O₂
• Molecular Weight: 240.3816
• MDL: MFCD00216550
• CID: 122276
• PubChem ID: 543854

ω-Pentadecenoic Acid Properties

Names and Identifiers

• Pentadec-14-enoic acid
• 14-cis-Pentadecenoic acid
• 14-Pentadecenoic acid
• 14-cis-Pentadecenoic acid1000µg
• AC1LBWWD
• AG-E-23044
• C15:1n-1
• CTK0H2129
• Pentadec-14-ensaeure
• Pentadecen-14-saeure
• Tetradecen-(13)-carbonsaeure-(1)
• w-Pentadecenoic acid
• CAHZYAQCDBBLER-UHFFFAOYSA-N
• LMFA01030053
• pentadec-14-enoicacid
• DTXSID90337655
• MFCD00216550
• A907296
• AS-57439
• SCHEMBL3125180
• CHEBI:187169
• 17351-34-7
• AKOS022181299
• pentadec-14-enoic acid
• PD044542
• DTXCID20288742
• 14-PENTADECENOICACID
• CS-0086097
• A11158
• HY-124279

• MDL： MFCD00216550
• InChIKey： CAHZYAQCDBBLER-UHFFFAOYSA-N
• Inchi： 1S/C15H28O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15(16)17/h2H,1,3-14H2,(H,16,17)
• SMILES： O([H])C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])=C([H])[H])=O

Computed Properties

• Exact Mass: 240.20904
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 13
• Monoisotopic Mass: 240.208930132g/mol
• Heavy Atom Count: 17
• Complexity: 187
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 4.93820
• PSA: 37.3
• Boiling Point: 351.2±11.0 °C at 760 mmHg
• Melting Point: Not available
• Vapor Pressure: 0.0±1.7 mmHg at 25°C
• Flash Point: 248.2±14.4 °C
• Density: 0.9±0.1 g/cm3